5,6-Dihydro-4-hydroxy-6-(4-methoxyphenyl)-2H-pyran-2-one

• CAS No.: 169601-33-6
• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 4-hydroxy-2-(4-methoxyphenyl)-2,3-dihydropyran-6-one
• InChI: InChI=1S/C12H12O4/c1-15-10-4-2-8(3-5-10)11-6-9(13)7-12(14)16-11/h2-5,7,11,13H,6H2,1H3
• InChI Key: WTBZMXRUPPBURR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=CC(=O)O2)O

Description

5,6-Dihydro-4-hydroxy-6-(4-methoxyphenyl)-2H-pyran-2-one is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared as described in General Method 1 using 5 mL of methyl acetoacetate, 2.0 g of NaH 60% dispersion in oil, 25 mL of 2.0M n-butyl lithium in hexane, 7.0 mL of 4-methoxybenzaldehyde and 150 mL of tetrahydrofuran. After addition of the aldehyde, the reaction was stirred for 15 minutes at 0° C. then allowed to warm to room temperature overnight. The crude product was triturated from diethyl ether to afford a solid (m.p.159°-162° C. (dec.)). 1H NMR (CDCl3) δ 2.91 (dd, 2 H), 3.57 (dd, 2 H), 3.83 (s, 3 H), 5.66 (dd, 1 H), 6.93-6.97 (m, 2 H), 7.30-7.34 (m, 2 H).